5-chloro-N-(3-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-chloro-N-(3-chlorophenyl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C12H8Cl2F3N3O/c1-20-10(14)8(9(19-20)12(15,16)17)11(21)18-7-4-2-3-6(13)5-7/h2-5H,1H3,(H,18,21)
• InChI Key: YVCNRUUARUIANV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C(=O)NC2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C12H8Cl2F3N3O
• Molecular Weight: 338.11 g/mol

Description

5-chloro-N-(3-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C12H8Cl2F3N3O and its molecular weight is 338.11. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activities

5-chloro-N-(3-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide and its derivatives have been explored for their potential antitumor activities. Xin (2012) reported the synthesis of a structurally similar compound, displaying promising antitumor properties in vivo, showcasing the potential of this chemical class in cancer treatment Z. Xin.

Antiobesity Activity

Compounds closely related to 5-chloro-N-(3-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide have been synthesized and shown significant body weight reduction in vivo, attributed to their CB1 antagonistic activity. This suggests a potential application in managing obesity Srivastava et al., 2007.

Insecticidal Activities

A range of 5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives have been synthesized and evaluated for insecticidal activities against various pests. Notably, certain derivatives have shown potent insecticidal activities, highlighting their potential as agricultural pest control agents Wu et al., 2017.

Nematocidal Evaluation

Derivatives of 5-chloro-N-(3-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide have also been evaluated for their nematocidal activity. Although displaying weak fungicidal activity, some compounds have shown promising results against M. incognita, indicating potential applications in nematode pest management Zhao et al., 2017.

Glycine Transporter 1 Inhibition

Research has identified structurally similar compounds as potent and orally available inhibitors of Glycine Transporter 1 (GlyT1). These compounds exhibited significant GlyT1 inhibitory activity and favorable pharmacokinetics profiles, suggesting potential applications in neurological conditions Yamamoto et al., 2016.

Mechanism of Action

Target of Action

Similar compounds have shown activity against mycobacterium tuberculosis (mtb) and cancer cell lines .

Mode of Action

It’s suggested that similar compounds interact with their targets through hydrogen bonding, electrostatic, and hydrophobic interactions . The presence of electron-donating and electron-withdrawing groups on the phenyl ring seems to favor inhibitory activity against these targets .

Biochemical Pathways

Derivatives of similar compounds have shown potential in altering the lifespan of eukaryotic organisms , suggesting an impact on cellular aging and growth pathways.

Pharmacokinetics

Similar compounds have been suggested to have a longer half-life, higher bioavailability, and potentially more cost-effective compared to innovative medicines found by standard drug design and development methods .

Result of Action

Similar compounds have shown cytotoxic effects on cancer cell lines and inhibitory effects on α-glucosidase and α-amylase, enzymes involved in carbohydrate metabolism .

Action Environment

The development of new molecular scaffolds to combat drug resistance is a common strategy, suggesting that the efficacy of this compound could be influenced by the presence of drug-resistant strains .